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Compound of Interest

Compound Name: Platinum;titanium

Cat. No.: B14340875 Get Quote

This technical guide provides a comprehensive overview of the intermetallic compounds found

in the Platinum-Titanium (Pt-Ti) system. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on the phase diagram, crystal

structures, thermodynamic properties, experimental protocols for synthesis and

characterization, and relevant applications in catalysis and biomedicine.

Platinum-Titanium Phase Diagram and Intermetallic
Compounds
The Pt-Ti binary system is characterized by the formation of several stable intermetallic

compounds. The phase relationships are complex and have been the subject of revisions over

the years. The established intermetallic phases include Pt₃Ti, PtTi, TiPt₃, and Ti₃Pt, among

others. A revised phase diagram focusing on the 30 to 60 at.% platinum range has been a

significant area of study.[1][2]

A key feature of the Pt-Ti system is the martensitic transformation of the TiPt phase from a

high-temperature B2 structure to a low-temperature B19 structure around 1000°C, which is of

interest for high-temperature shape memory applications.[1] Invariant reactions, such as

eutectic and peritectoid reactions, govern the formation of these intermetallic phases at specific

temperatures and compositions. For instance, a eutectic reaction between Ti₃Pt and β-TiPt

occurs at approximately 35 at.% Pt and 1424±10°C.[2] Another significant reaction is the

peritectoid formation of Ti₄Pt₃ from β-TiPt and Ti₃Pt at 1205±10°C.[2]
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Crystallographic and Thermodynamic Data
The intermetallic compounds in the Pt-Ti system adopt various crystal structures. The precise

lattice parameters can vary depending on the specific composition and heat treatment.

Compound
Crystal
Structure

Pearson
Symbol

Space
Group

Prototype
Lattice
Parameter
(a) (Å)

Pt₃Ti Cubic (L1₂) cP4 Pm-3m AuCu₃ 3.898

PtTi
Tetragonal

(L1₀)
tP4 P4/mmm AuCu

~4.59 (a),

~3.91 (c)

TiPt₃ Hexagonal hP8 P6₃/mmc Ni₃Sn -

Ti₃Pt Cubic (A15) cP8 Pm-3n Cr₃Si ~5.02

Pt₈Ti Tetragonal tI18 I4/mmm -

Note: The lattice parameters are approximate values and can vary. Data for some compounds

is incomplete in the readily available literature.

Thermodynamic data for the Pt-Ti system is crucial for understanding phase stability and

formation. The standard enthalpy of formation (ΔH°f) provides insight into the energetic

favorability of these compounds.
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Compound
Standard Enthalpy of Formation (ΔH°f)
(kJ/mol)

PtTi -159.3 ± 12.9

Pt₃Ti Data not readily available

TiPt₃ Data not readily available

Ti₃Pt Data not readily available

Experimental Protocols
Synthesis of Pt-Ti Intermetallic Compounds by Arc
Melting
Arc melting is a common technique for synthesizing intermetallic compounds from high-purity

elemental precursors.

Methodology:

Precursor Preparation: High-purity platinum (e.g., 99.95%) and titanium (e.g., 99.99%) are

weighed in the desired stoichiometric ratios.

Chamber Preparation: The arc melting chamber is evacuated to a high vacuum (e.g., 10⁻⁵

torr) and then backfilled with a high-purity inert gas, such as argon, to prevent oxidation of

the reactive titanium. A titanium getter is often melted first to further purify the atmosphere.

Melting: A non-consumable tungsten electrode is used to strike an arc with the raw materials

placed in a water-cooled copper hearth. The high temperature of the arc melts the elements.

Homogenization: To ensure a homogeneous alloy, the resulting button is flipped and re-

melted multiple times (typically 3-5 times).

Annealing (Optional): The as-cast alloy can be sealed in a quartz tube under vacuum and

annealed at a specific temperature to achieve phase equilibrium and promote ordering.
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Characterization by X-Ray Diffraction (XRD)
XRD is essential for identifying the crystal structure and phase purity of the synthesized Pt-Ti

compounds.

Methodology:

Sample Preparation: The bulk alloy is crushed into a fine powder using a mortar and pestle

(e.g., agate) to ensure random orientation of the crystallites. The powder is then mounted

onto a sample holder.

Data Collection: The XRD pattern is collected using a diffractometer with a Cu Kα radiation

source (λ = 1.5406 Å). The scan is typically performed over a 2θ range of 20° to 100° with a

step size of 0.02° and a dwell time of 1-2 seconds per step.

Phase Identification: The resulting diffraction pattern is analyzed by comparing the peak

positions and intensities to standard diffraction patterns from databases such as the

International Centre for Diffraction Data (ICDD).

Lattice Parameter Refinement: For precise determination of lattice parameters, Rietveld

refinement of the diffraction data can be performed.

Applications in Catalysis
Pt-Ti intermetallic compounds have shown significant promise as catalysts, particularly in

hydrogenation reactions. The formation of intermetallic structures can modify the electronic

properties of platinum, leading to enhanced catalytic activity and selectivity.

Hydrogenation of Alkenes
The hydrogenation of alkenes on platinum-based catalysts is a fundamental reaction in organic

chemistry. The Horiuti-Polanyi mechanism is a widely accepted model for this process on metal

surfaces. In the context of Pt-Ti intermetallics, the presence of titanium can influence the

adsorption energies of the reactants and intermediates.
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Biomedical Applications
Titanium and its alloys are widely used in biomedical implants due to their excellent

biocompatibility, corrosion resistance, and mechanical properties.[3] While pure titanium and

alloys like Ti-6Al-4V are common, the inclusion of platinum can further enhance corrosion

resistance. However, the cellular response to Pt-Ti intermetallic compounds is an area of

ongoing research. The interaction of implant surfaces with biological systems is initially

mediated by the adsorption of proteins, which then influences cellular attachment and

signaling.

Cellular Adhesion on Titanium-based Surfaces
The adhesion of cells, such as osteoblasts, to a titanium implant surface is a critical step in

osseointegration. This process is primarily mediated by transmembrane proteins called

integrins, which bind to extracellular matrix (ECM) proteins adsorbed onto the implant surface.

This binding initiates a cascade of intracellular signaling events.

Click to download full resolution via product page

While the general mechanism of cell adhesion to titanium is well-studied, the specific influence

of Pt-Ti intermetallic phases on the adsorption of ECM proteins and subsequent integrin-

mediated signaling requires further investigation to fully understand their biocompatibility. Some

studies suggest that while platinum can increase corrosion resistance, it may also shield the

beneficial properties of titanium, potentially decreasing bone formation.[4] Therefore, the

specific composition and surface characteristics of Pt-Ti intermetallic implants are critical

factors in determining their in-vivo performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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